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Compound of Interest

Compound Name:
Pentafluorobenzenesulfonyl

chloride

Cat. No.: B1198773 Get Quote

This guide provides an in-depth overview of the safety information for

pentafluorobenzenesulfonyl chloride, tailored for researchers, scientists, and professionals

in drug development. The following sections detail the chemical's properties, associated

hazards, handling procedures, and emergency protocols, ensuring a comprehensive

understanding for safe laboratory use.

Chemical Identification and Properties
Pentafluorobenzenesulfonyl chloride is a vital reagent in synthetic chemistry, often utilized

for derivatization in analytical procedures.[1][2] A clear understanding of its physical and

chemical properties is fundamental to its safe handling.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₆ClF₅O₂S [3][4]

Molecular Weight 266.57 g/mol [4][5]

CAS Number 832-53-1 [3][4]

EC Number 212-620-0 [3][4]

Appearance
Colorless to light yellow solid

or liquid
[3][5][6]

Boiling Point 210-211 °C [2][3]

Density 1.796 - 1.797 g/mL at 25 °C [2][3]

Flash Point 90 °C (194 °F) - closed cup [3]

Refractive Index n20/D 1.479 [2][7]

Solubility Reacts slowly with water [1][7]

Synonyms: 2,3,4,5,6-pentafluorobenzenesulfonyl chloride, PFBSC.[3][4]

Hazard Identification and GHS Classification
Pentafluorobenzenesulfonyl chloride is classified as a hazardous substance. Adherence to

the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals is

mandatory.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
1B

H314: Causes severe

skin burns and eye

damage

[4][5][6]

Serious Eye

Damage/Eye Irritation
1

H318: Causes serious

eye damage
[5]

Corrosive to Metals -
H290: May be

corrosive to metals
[3]

Flammable Liquids Combustible Liquid
H227: Combustible

liquid
[3]

Signal Word: Danger.[3][4][5]

Pictogram:

GHS05: Corrosion[6]

Experimental Protocols: Safe Handling and Storage
Strict protocols must be followed to minimize risks associated with

pentafluorobenzenesulfonyl chloride.

Handling Procedures
Ventilation: Handle only in a well-ventilated area, preferably under a chemical fume hood.[5]

[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[8]

Skin Protection: Wear impervious gloves and protective clothing to prevent skin contact.[8]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved

respirator.[8]
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Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[5]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

[8] Use non-sparking tools.[5]

Storage Conditions
Container: Keep the container tightly closed in a dry and well-ventilated place.[3][5] Store in

the original, corrosive-resistant container.[3]

Temperature: Store in a cool place.[3][8]

Incompatibilities: Store away from incompatible materials such as acids, acid chlorides, acid

anhydrides, and oxidizing agents.[6] The substance is moisture-sensitive.[3][7]

Emergency Procedures
A clear and practiced emergency plan is critical when working with hazardous chemicals. The

following diagrams illustrate the logical workflow for responding to common laboratory

emergencies involving pentafluorobenzenesulfonyl chloride.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Type Immediate Action

Medical Attention

Inhalation Move to fresh air.
Give artificial respiration if not breathing.

Skin Contact Remove contaminated clothing immediately.
Wash skin with soap and plenty of water.

Eye Contact
Rinse cautiously with water for at least 15 minutes.
Remove contact lenses if present and easy to do.

Ingestion
Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate medical attention.
Show SDS to the doctor.

Click to download full resolution via product page

Caption: First aid workflow for different exposure routes.

Accidental Release Measures
In the event of a spill, a systematic approach is necessary to ensure safety and containment.
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Spill Occurs

Evacuate personnel to a safe area.
Ensure adequate ventilation.

Wear appropriate PPE
(gloves, goggles, respirator, etc.).

Contain the spill without creating dust.
Use inert absorbent material.

Sweep or shovel into a suitable,
closed container for disposal.

Clean the spill area.

Dispose of waste according to
local, state, and federal regulations.

Click to download full resolution via product page

Caption: Step-by-step procedure for handling accidental spills.

Toxicological and Transport Information
While comprehensive toxicological data is not fully available, the primary hazard is its corrosive

nature.[3][5]
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Table 3: Toxicological Information Summary

Effect Data Source(s)

Acute Toxicity (Oral) No data available [3][5]

Skin Corrosion/Irritation Causes severe skin burns [4][5]

Serious Eye Damage/Irritation Causes serious eye damage [5]

Carcinogenicity Not identified as a carcinogen [6]

Transporting pentafluorobenzenesulfonyl chloride requires adherence to specific

regulations.

Table 4: Transport Information
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Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

ADR/RID 3265

CORROSIVE

LIQUID, ACIDIC,

ORGANIC,

N.O.S.

(Pentafluorobenz

enesulphonyl

chloride)

8 II

IMDG 3265

CORROSIVE

LIQUID, ACIDIC,

ORGANIC,

N.O.S.

(Pentafluorobenz

enesulphonyl

chloride)

8 II

IATA 3265

Corrosive liquid,

acidic, organic,

n.o.s.

(Pentafluorobenz

enesulphonyl

chloride)

8 II

[Source:[3]]

Fire-Fighting Measures
Pentafluorobenzenesulfonyl chloride is a combustible liquid.[3]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[9]

Hazardous Combustion Products: Thermal decomposition can produce carbon oxides, sulfur

oxides, and hydrogen fluoride.[8]
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Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[8][9]

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: The product is stable under recommended storage conditions.[6]

Conditions to Avoid: Avoid moisture and exposure to heat, sparks, and open flames.[3][6]

Incompatible Materials: Incompatible with acids, acid chlorides, acid anhydrides, and

oxidizing agents.[6]

Disclaimer: This document is intended as a technical guide and is not a substitute for a formal

Safety Data Sheet (SDS). Always refer to the manufacturer's SDS for the most current and

complete information. Users are responsible for conducting their own risk assessments and

implementing appropriate safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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